Cas no 622864-47-5 (Ethyl 4-oxofuran-3-carboxylate)

• Product Name: Ethyl 4-oxofuran-3-carboxylate
• CAS No: 622864-47-5
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 956439
• Update Time: 2023-08-02

Ethyl 4-oxofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Furoicacid,4,5-dihydro-4-oxo-,ethylester(7CI)
• ethyl 4-oxofuran-3-carboxylate
• 3-furoic acid,4,5-dihydro-4-oxo-,ethyl ester
• Ethyl 4-oxofuran-3-carboxylate

• Inchi： 1S/C7H8O4/c1-2-11-7(9)5-3-10-4-6(5)8/h3H,2,4H2,1H3
• InChI Key： SBNAFMUNUKKSMG-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)C(C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 217
• Topological Polar Surface Area: 52.6